Cas no 2229385-42-4 (2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid)

• Product Name: 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid
• CAS No: 2229385-42-4
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6553428
• PubChem ID: 165834571
• Update Time: 2025-05-19

2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid
• 2229385-42-4
• EN300-1783772

• Inchi： 1S/C12H14N2O3/c1-14-7-13-9-5-8(3-4-10(9)14)6-11(17-2)12(15)16/h3-5,7,11H,6H2,1-2H3,(H,15,16)
• InChI Key： VYTIINXITYVMEM-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid

Comprehensive Overview of 2-Methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid (CAS No. 2229385-42-4)

2-Methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid (CAS No. 2229385-42-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a benzodiazole core, a methoxy group, and a propanoic acid side chain, making it a versatile intermediate for drug discovery and development. Its molecular formula and precise structure have been validated through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring high purity and reproducibility for research applications.

The growing interest in 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid is driven by its potential role in modulating biological pathways. Researchers are particularly intrigued by its benzodiazole moiety, which is known to exhibit pharmacological activity in various therapeutic areas, such as anti-inflammatory and neuroprotective applications. Recent studies have explored its interactions with enzyme targets, highlighting its potential as a lead compound for novel drug candidates. This aligns with the current trend in precision medicine and targeted therapy, where structurally optimized molecules are in high demand.

From a synthetic chemistry perspective, CAS No. 2229385-42-4 represents a valuable building block for heterocyclic chemistry. Its methoxy and carboxylic acid functional groups offer multiple sites for derivatization, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in drug design and medicinal chemistry. The compound’s stability under physiological conditions further enhances its utility in in vitro and in vivo assays, addressing the need for reliable bioactive molecules in preclinical research.

In the context of green chemistry and sustainable synthesis, 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid has also been evaluated for its environmental footprint. Modern synthetic routes emphasize atom economy and catalytic efficiency, reducing waste and energy consumption. This resonates with the broader scientific community’s focus on eco-friendly methodologies, a frequently searched topic in academic and industrial circles. Researchers are actively investigating microwave-assisted and flow chemistry approaches to optimize its production, reflecting the demand for scalable and sustainable processes.

The compound’s potential extends to bioconjugation and probe development, where its benzodiazole scaffold can serve as a fluorescent tag or molecular linker. Such applications are pivotal in diagnostics and imaging, areas experiencing rapid growth due to advancements in biotechnology. As interest in theranostics (combined therapy and diagnostics) rises, CAS No. 2229385-42-4 could play a role in developing next-generation multifunctional agents.

Quality control and analytical validation are critical for 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid, given its research and potential commercial applications. High-performance liquid chromatography (HPLC) and chiral separation techniques ensure batch-to-batch consistency, addressing concerns about impurity profiling—a key consideration for regulatory compliance. This aligns with the increasing emphasis on Good Manufacturing Practices (GMP) in pharmaceutical intermediates.

In summary, 2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid (CAS No. 2229385-42-4) is a multifaceted compound with broad relevance in drug discovery, materials science, and biotechnology. Its structural features and functional groups make it a promising candidate for further exploration, particularly in emerging fields like personalized medicine and sustainable chemistry. As research progresses, this compound may unlock new opportunities for innovation across interdisciplinary scientific domains.